Cas no 952982-70-6 (2-fluoro-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide)

• Product Name: 2-fluoro-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide
• CAS No: 952982-70-6
• MF: C₁₅H₂₃FN₂O₂S
• MW: 314.418726205826
• CID: 6349739
• PubChem ID: 16887517
• Update Time: 2025-10-17

2-fluoro-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide
• F5017-0097
• AKOS024489992
• 2-fluoro-N-{[1-(propan-2-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide
• 952982-70-6
• 2-fluoro-N-[(1-propan-2-ylpiperidin-4-yl)methyl]benzenesulfonamide
• VU0629604-1
• 2-fluoro-N-((1-isopropylpiperidin-4-yl)methyl)benzenesulfonamide

• Inchi： 1S/C15H23FN2O2S/c1-12(2)18-9-7-13(8-10-18)11-17-21(19,20)15-6-4-3-5-14(15)16/h3-6,12-13,17H,7-11H2,1-2H3
• InChI Key： HULWKXJJWOMYMH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1F)(NCC1CCN(C(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 314.14642732g/mol
• Monoisotopic Mass: 314.14642732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.8Ų

Additional information on 2-fluoro-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide

Comprehensive Overview of 2-fluoro-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide (CAS No. 952982-70-6)

The compound 2-fluoro-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide (CAS No. 952982-70-6) is a specialized sulfonamide derivative with a unique structural framework combining a fluorinated benzene ring and a piperidine moiety. This molecular architecture has garnered significant interest in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. The presence of the fluoro substituent enhances its metabolic stability, while the piperidin-4-ylmethyl group contributes to its binding affinity with biological targets.

Recent studies highlight the growing demand for fluorinated sulfonamides in drug discovery, particularly in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Researchers are actively investigating the role of CAS 952982-70-6 in modulating enzymatic pathways, with some preliminary data suggesting its utility in central nervous system (CNS) disorders. The compound's lipophilicity and blood-brain barrier permeability make it a candidate for neuropharmacological applications.

From a synthetic chemistry perspective, 2-fluoro-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide is synthesized via a multi-step process involving sulfonylation of the fluoroaniline precursor, followed by N-alkylation with the piperidine derivative. Optimization of reaction conditions, such as temperature and catalyst selection, is critical to achieving high yields. Analytical techniques like HPLC and NMR spectroscopy are employed to confirm purity and structural integrity.

The compound's structure-activity relationship (SAR) has become a focal point in medicinal chemistry discussions. Computational modeling studies reveal that the isopropyl group on the piperidine nitrogen enhances steric hindrance, potentially improving target selectivity. Meanwhile, the sulfonamide linker facilitates hydrogen bonding with amino acid residues in protein binding sites. These insights align with current trends in fragment-based drug design and rational molecular optimization.

In material science applications, derivatives of CAS 952982-70-6 have shown promise as organic semiconductors due to their electron-withdrawing properties. The fluorobenzene sulfonamide core contributes to charge transport characteristics, making it relevant for optoelectronic devices. This dual applicability in life sciences and advanced materials underscores the compound's interdisciplinary significance.

Regulatory and safety assessments of 2-fluoro-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide emphasize proper handling protocols, though it does not fall under restricted categories. Environmental fate studies indicate moderate biodegradability, prompting ongoing research into green chemistry alternatives for its synthesis. The scientific community continues to explore its structure-property relationships through collaborative efforts between academia and industry.

Emerging publications frequently associate this compound with precision medicine approaches, particularly in personalized therapeutics. Its modular structure allows for derivatization to create libraries for high-throughput screening. As AI-driven drug discovery gains traction, molecular descriptors of 952982-70-6 are being incorporated into machine learning models to predict novel bioactivities.

The commercial availability of CAS 952982-70-6 through specialty chemical suppliers has facilitated broader research access. However, challenges remain in scaling up production while maintaining cost-efficiency. Recent patent filings indicate proprietary methods for its continuous flow synthesis, reflecting industry efforts to address these limitations. Analytical method development for impurity profiling remains an active area of quality control research.

In conclusion, 2-fluoro-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide represents a versatile chemical entity with expanding applications across multiple scientific domains. Its evolving research landscape underscores the importance of molecular hybridization strategies in modern chemical innovation. Future directions may explore its cocrystal formation for improved physicochemical properties or its integration into bioconjugation platforms for targeted delivery systems.